1-(4-methoxyphenyl)-N-(3-{[(4-methoxyphenyl)methyl]carbamoyl}phenyl)-5-oxopyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-methoxyphenyl)-N-[3-[(4-methoxyphenyl)methylcarbamoyl]phenyl]-5-oxopyrrolidine-3-carboxamide
• InChI: InChI=1S/C27H27N3O5/c1-34-23-10-6-18(7-11-23)16-28-26(32)19-4-3-5-21(14-19)29-27(33)20-15-25(31)30(17-20)22-8-12-24(35-2)13-9-22/h3-14,20H,15-17H2,1-2H3,(H,28,32)(H,29,33)
• InChI Key: DRHWCICKSLUDMM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)C2=CC(=CC=C2)NC(=O)C3CC(=O)N(C3)C4=CC=C(C=C4)OC
• Molecular Formula: C27H27N3O5
• Molecular Weight: 473.5 g/mol

Description

The compound “1-(4-methoxyphenyl)-N-(3-{[(4-methoxyphenyl)methyl]carbamoyl}phenyl)-5-oxopyrrolidine-3-carboxamide” is a complex organic molecule. It contains several functional groups, including two methoxyphenyl groups, a carbamoyl group, and a pyrrolidine ring. The presence of these functional groups suggests that this compound may have interesting chemical properties and could potentially be used in a variety of applications.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrrolidine ring, a five-membered ring containing nitrogen, could potentially impart some rigidity to the molecule’s structure.

Chemical Reactions Analysis

The chemical reactions that this compound can undergo would be largely determined by its functional groups. For example, the carbamoyl group could potentially undergo hydrolysis to form an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the methoxyphenyl groups could potentially make this compound relatively non-polar, affecting its solubility in different solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be used as a drug, its mechanism of action would depend on its interactions with biological molecules in the body.